Cas no 220866-39-7 (13(16)-Isocopalen-15-oic acid; (ent-14αH)-form, 3-Acetoxy-2-hydroxypropyl ester)

• Product Name: 13(16)-Isocopalen-15-oic acid; (ent-14αH)-form, 3-Acetoxy-2-hydroxypropyl ester
• CAS No: 220866-39-7
• MF: C₂₅H₄₀O₅
• MW: 420.58210849762
• CID: 6698531
• Update Time: 2024-03-02

13(16)-Isocopalen-15-oic acid; (ent-14αH)-form, 3-Acetoxy-2-hydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

• Anisodorin 1
• 13(16)-Isocopalen-15-oic acid; (ent-14αH)-form, 3-Acetoxy-2-hydroxypropyl ester

• Inchi： 1S/C25H40O5/c1-16-8-9-20-24(5)12-7-11-23(3,4)19(24)10-13-25(20,6)21(16)22(28)30-15-18(27)14-29-17(2)26/h18-21,27H,1,7-15H2,2-6H3
• InChI Key： MRIXNVIBMMFXCM-UHFFFAOYSA-N
• SMILES： CC(OCC(COC(C1C2(C(C3(C(CC2)C(C)(C)CCC3)C)CCC1=C)C)=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• XLogP3: 7.168

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroids and steroid derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives